2-chloro-9H-purine
Overview
Description
2-chloro-9H-purine is a purine derivative . Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring .
Synthesis Analysis
The synthesis of 2-chloro-9H-purine involves various methods. One method involves the enzymatic transglycosylation of 2,6-dichloropurine and 6-chloro-2-fluoropurine with uridine, thymidine, and 1-(β-D-arabinofuranosyl)-uracil as the pentofuranose donors . Another method involves the use of recombinant thermostable nucleoside phosphorylases from G. thermoglucosidasius or T. thermophilus as biocatalysts .Molecular Structure Analysis
The molecular formula of 2-chloro-9H-purine is C5H3ClN4 . The InChI code is 1S/C5H3ClN4/c6-5-7-1-3-4 (10-5)9-2-8-3/h1-2H, (H,7,8,9,10) . The molecular weight is 154.56 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-chloro-9H-purine include a molecular weight of 154.56 g/mol, an XLogP3-AA of 1.1, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, a rotatable bond count of 0, an exact mass of 154.0046238 g/mol, a monoisotopic mass of 154.0046238 g/mol, a topological polar surface area of 54.5 Ų, a heavy atom count of 10, and a formal charge of 0 .Scientific Research Applications
Anticancer Potential
Purine and pyrimidine heterocyclic compounds, including 2-chloro-9H-purine, have received attention recently due to their potential in targeting various cancers . The incorporation of the purine and pyrimidine rings in the synthesized derivatives has resulted in the development of potent anticancer molecules . These derivatives have shown significantly enhanced anticancer activities against targeted receptor proteins .
Apoptosis-Inducing Agents
2-chloro-9H-purine derivatives have been synthesized and investigated for their potential role as apoptosis-inducing agents in cancer cell lines . Preliminary data suggests that these compounds induce apoptosis in these cells .
Structure-Activity Relationship Studies
The structure-activity relationships of 2-chloro-9H-purine and its derivatives are being studied to understand the fragment or groups that are essential for the enhanced anticancer activities . This information is crucial for the development of more potent chemotherapeutic drug candidates .
Synthesis of Novel Compounds
2-chloro-9H-purine is used in the synthesis of novel compounds. For example, a series of 2,6,9-trisubstituted purine derivatives have been synthesized using 2-chloro-9H-purine . These compounds have shown promising antitumor activities .
Pharmacophore Modelling
2-chloro-9H-purine and its derivatives are used in pharmacophore modelling to identify the main structural requirements for their activity for each cancer cell line . This helps in the progression and development of synthesis of more potent chemotherapeutic drug candidates .
Development of New Therapeutic Strategies
The increasing research on purine and pyrimidine heterocyclic compounds, including 2-chloro-9H-purine, has led to the development of new alternative therapeutic strategies for drug design and discovery .
Mechanism of Action
Target of Action
2-Chloro-9H-purine is a derivative of purine, a heterocyclic aromatic organic compound that is involved in many biological processes. Purine and its derivatives have been found to target various cancers . .
Mode of Action
Purine derivatives are known to interact with their targets, leading to changes in cellular processes
Biochemical Pathways
Purine metabolism consists of de novo synthesis, catabolism, and salvage pathways . ATP depletion induced by ischemia and intake of fructose and alcohol, and degradation of RNA and DNA induced by cell turnover and intake of a purine-rich diet can activate the purine metabolism pathway . .
Pharmacokinetics
It is known that the compound is slightly soluble in water and dmso .
Result of Action
Purine derivatives have shown significantly enhanced anticancer activities against targeted receptor proteins .
Action Environment
It is known that the compound is stable under normal storage conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-7H-purine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4/c6-5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBMBVWROWJGFMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=NC(=N1)Cl)N=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60333967 | |
Record name | 2-chloro-9H-purine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60333967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-9H-purine | |
CAS RN |
1681-15-8 | |
Record name | 2-Chloropurine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17111 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-chloro-9H-purine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60333967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-7H-purine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What structural modifications to the 2-chloro-9H-purine scaffold led to significant improvements in anti-rhinovirus activity?
A1: Research indicates that the introduction of a 2-chloro substituent to the 9-benzyl-6-(dimethylamino)-9H-purine scaffold significantly enhanced anti-rhinovirus activity compared to unsubstituted counterparts []. Furthermore, incorporating small, lipophilic para substituents on the 6-anilino group in 6-anilino-9-benzyl-2-chloropurines also contributed to potent inhibition of rhinovirus serotype 1B []. These findings highlight the importance of specific structural modifications in modulating the antiviral activity of these compounds.
Q2: Did the researchers observe any variations in antiviral activity across different rhinovirus serotypes?
A2: Yes, while some 2-chloro-9H-purine derivatives showed promising activity against rhinovirus serotype 1B, further testing against a broader range of serotypes revealed variations in sensitivity []. For instance, compound 2-chloro-6-(dimethylamino)-9-(4-methylbenzyl)-9H-purine (29) displayed a wide range of IC50 values (0.08 to 14 μM) across 18 tested rhinovirus serotypes, indicating that some serotypes were less susceptible to its antiviral effects []. This emphasizes the need to consider serotype-specific responses when developing antiviral therapies based on this scaffold.
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